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Compound of Interest

Compound Name: Zaprinast

Cat. No.: B1683544

Introduction to the NO/cGMP Signaling Pathway

The nitric oxide/cyclic guanosine monophosphate (NO/cGMP) pathway is a crucial signaling
cascade involved in numerous physiological processes, including smooth muscle relaxation,
inhibition of platelet aggregation, and neural communication.[1] The pathway is initiated by the
synthesis of nitric oxide (NO), which diffuses into target cells, such as vascular smooth muscle
cells.[1][2] There, NO binds to and activates soluble guanylyl cyclase (sGC).[1][2] Activated
sGC catalyzes the conversion of guanosine triphosphate (GTP) to the second messenger,
cyclic guanosine monophosphate (cGMP).[1]

cGMP then exerts its effects primarily by activating cGMP-dependent protein kinase (PKG),
which phosphorylates various downstream targets, leading to a decrease in intracellular
calcium levels and resulting in effects like vasodilation.[2] The signal is terminated by the action
of phosphodiesterases (PDES), a superfamily of enzymes that hydrolyze cGMP to the inactive
GMP, thus regulating the duration and intensity of the signal.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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